N-(3,3-dimethyl-4-oxo-2,3,4,5-tetrahydrobenzo[b][1,4]oxazepin-8-yl)-2-(naphthalen-2-yloxy)acetamide

• IUPAC Name: N-(3,3-dimethyl-4-oxo-2,5-dihydro-1,5-benzoxazepin-8-yl)-2-naphthalen-2-yloxyacetamide
• InChI: InChI=1S/C23H22N2O4/c1-23(2)14-29-20-12-17(8-10-19(20)25-22(23)27)24-21(26)13-28-18-9-7-15-5-3-4-6-16(15)11-18/h3-12H,13-14H2,1-2H3,(H,24,26)(H,25,27)
• InChI Key: UYOYZISSIADCCU-UHFFFAOYSA-N
• Canonical SMILES: CC1(COC2=C(C=CC(=C2)NC(=O)COC3=CC4=CC=CC=C4C=C3)NC1=O)C
• Molecular Formula: C23H22N2O4
• Molecular Weight: 390.4 g/mol

Description

N-(3,3-dimethyl-4-oxo-2,3,4,5-tetrahydrobenzo[b][1,4]oxazepin-8-yl)-2-(naphthalen-2-yloxy)acetamide is a useful research compound. Its molecular formula is C23H22N2O4 and its molecular weight is 390.439. The purity is usually 95%.
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Scientific Research Applications

Synthetic Chemistry Applications

Research in synthetic chemistry has focused on developing novel synthetic pathways and reactions involving naphthalene derivatives and benzoxazepinones. For example, studies on quinones have explored synthetic approaches to dioxygenated-benzazepinones, highlighting the versatility of naphthalene derivatives in synthesizing complex heterocyclic compounds (Valderrama, Pessoa‐Mahana, & Tapia, 1993). This research is crucial for developing novel synthetic routes that could potentially apply to the synthesis of the compound .

Medicinal Chemistry Applications

In medicinal chemistry, naphthalene derivatives have been synthesized and evaluated for various biological activities, including anti-HIV and anticancer properties. For instance, a study synthesized new naphthalene derivatives as potential anti-HIV agents, revealing significant inhibitory activity against HIV-1 and HIV-2 (Hamad et al., 2010). Another research effort focused on the synthesis and characterization of naphthalene derivatives for anticancer evaluation, indicating promising activity against breast cancer cell lines (Salahuddin et al., 2014). These studies exemplify the potential of naphthalene and benzoxazepin derivatives in drug discovery and development.

Material Science Applications

In material science, the structural attributes of naphthalene derivatives have been harnessed for designing novel materials with specific properties. For example, naphthalene-based polymers have been synthesized for applications in organic electronics, demonstrating the impact of acene ring size on material properties like thermoelectric performance (Chen et al., 2020). This research highlights the utility of naphthalene derivatives in the development of advanced materials for electronic applications.